Cas no 1255717-90-8 ((2,4-dichloro-3-methylphenyl)amine hydrochloride)

• Product Name: (2,4-dichloro-3-methylphenyl)amine hydrochloride
• CAS No: 1255717-90-8
• MF: C₇H₈Cl₃N
• MW: 212.504118919373
• MDL: MFCD13186332
• CID: 4565138
• PubChem ID: 53398894
• Update Time: 2025-10-21

(2,4-dichloro-3-methylphenyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1255717-90-8
• (2,4-Dichloro-3-methylphenyl)amine hydrochloride, AldrichCPR
• SCHEMBL21879618
• W19151
• BS-39810
• 2,4-dichloro-3-methylaniline hydrochloride
• MFCD13186332
• (2,4-dichloro-3-methylphenyl)amine HCl
• AKOS015894638
• (2,4-Dichloro-3-methylphenyl)aminehydrochloride
• 2,4-dichloro-3-methylaniline;hydrochloride
• CS-0061148
• (2,4-Dichloro-3-methylphenyl)amine hydrochloride
• (2,4-dichloro-3-methylphenyl)amine hydrochloride

• MDL： MFCD13186332
• Inchi： 1S/C7H7Cl2N.ClH/c1-4-5(8)2-3-6(10)7(4)9;/h2-3H,10H2,1H3;1H
• InChI Key： IVGZBIIHDPPDST-UHFFFAOYSA-N
• SMILES： NC1=CC=C(Cl)C(C)=C1Cl.[H]Cl

Computed Properties

• Exact Mass: 210.972232g/mol
• Monoisotopic Mass: 210.972232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2,4-dichloro-3-methylphenyl)amine hydrochloride

（2,4-Dichloro-3-Methylphenyl）Amine Hydrochloride

The compound (2,4-dichloro-3-methylphenyl)amine hydrochloride (CAS No: 1255717-90-8) is a significant chemical entity with diverse applications in the fields of pharmaceuticals, agrochemicals, and material science. This compound is characterized by its unique structure, which includes a phenyl ring substituted with chlorine atoms at positions 2 and 4, a methyl group at position 3, and an amine group attached to the phenyl ring. The hydrochloride form of this amine is commonly used due to its enhanced solubility and stability compared to the free base.

Recent studies have highlighted the potential of (2,4-dichloro-3-methylphenyl)amine hydrochloride as a key intermediate in the synthesis of various bioactive compounds. For instance, researchers have explored its role in the development of novel antifungal agents and insecticides. The compound's ability to undergo various chemical transformations, such as alkylation and acylation, makes it a versatile building block in organic synthesis.

One of the most promising areas of research involving (2,4-dichloro-3-methylphenyl)amine hydrochloride is its application in drug discovery. Scientists have investigated its potential as a precursor for developing drugs targeting specific molecular pathways involved in diseases such as cancer and neurodegenerative disorders. The compound's structural features allow for the creation of derivatives with enhanced bioavailability and efficacy.

In addition to its role in pharmaceuticals, (2,4-dichloro-3-methylphenyl)amine hydrochloride has found applications in agrochemicals. Its derivatives have been studied for their potential as herbicides and fungicides. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for this compound, reducing its ecological footprint.

The synthesis of (2,4-dichloro-3-methylphenyl)amine hydrochloride typically involves multi-step processes that include chlorination, methylation, and amination reactions. Researchers have recently explored alternative routes that utilize catalytic systems to improve yield and reduce reaction time. These innovations are expected to enhance the scalability of production processes.

From a structural perspective, (2,4-dichloro-3-methylphenyl)amine hydrochloride exhibits interesting electronic properties due to the electron-withdrawing effects of the chlorine atoms and the electron-donating methyl group. These properties make it an attractive candidate for applications in materials science, particularly in the development of advanced polymers and electronic materials.

Moreover, recent studies have delved into the stereochemical aspects of this compound's derivatives. Understanding the stereochemistry has been crucial for optimizing their pharmacokinetic profiles and minimizing adverse effects. This has led to the creation of enantiomerically pure derivatives with improved therapeutic indices.

In conclusion, (2,4-dichloro-3-methylphenyl)amine hydrochloride stands out as a vital chemical entity with wide-ranging applications across multiple industries. Its versatility as a building block for bioactive compounds and materials positions it as a key focus area for future research efforts.